Cas no 2228513-26-4 (methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228513-26-4
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 5778052
• PubChem ID: 165827133
• Update Time: 2025-05-27

methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228513-26-4
• EN300-1959095
• methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-14-6(8(12)4-9(8,10)11)3-5(13-14)7(15)16-2/h3H,4,12H2,1-2H3
• InChI Key： GBUFZZLXNQJBJX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC(C(=O)OC)=NN1C)N)F

Computed Properties

• Exact Mass: 231.08193293g/mol
• Monoisotopic Mass: 231.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228513-26-4)

The compound methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228513-26-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and pyrazole carboxylate backbone, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for fluorinated heterocycles like methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound’s CAS No. 2228513-26-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry and crop protection applications.

From a synthetic perspective, the 1-amino-2,2-difluorocyclopropyl group in this compound offers steric and electronic advantages, enabling selective modifications. Its pyrazole-3-carboxylate framework is also pivotal for designing kinase inhibitors, a hot topic in oncology research. Notably, the compound’s methyl ester functionality allows for straightforward derivatization, making it a versatile building block for high-throughput screening libraries.

Environmental and regulatory trends further highlight the importance of sustainable fluorination techniques in producing compounds like CAS 2228513-26-4. As industries shift toward green chemistry, researchers are exploring catalytic methods to introduce fluorine atoms efficiently. This compound’s difluorocyclopropyl unit exemplifies how strategic fluorination can reduce toxicity while maintaining efficacy—a principle central to next-generation agrochemicals and pharmaceuticals.

In summary, methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate represents a convergence of innovation in fluorine chemistry and heterocyclic synthesis. Its applications span from drug discovery to material science, addressing critical challenges in bioavailability optimization and molecular design. As scientific databases and patent filings continue to reference CAS 2228513-26-4, its role in advancing life sciences remains undisputed.